4,4'-Diaponeurosporen-4-al
Overview
Description
4,4'-diaponeurosporenal is an apo carotenoid triterpenoid that is 4,4'-diapolycopene in which one of the terminal methyl groups has been oxidised to the corresponding aldehyde. It is an apo carotenoid triterpenoid and an enal. It derives from a hydride of a 4,4'-diapolycopene.
Scientific Research Applications
Biosynthesis and Functional Expression
- Staphyloxanthin Biosynthesis in Staphylococcus aureus : The biosynthetic pathway for staphyloxanthin, a C30 carotenoid in Staphylococcus aureus, includes 4,4′-diaponeurosporen-aldehyde dehydrogenase (AldH). This enzyme plays a crucial role in converting 4,4′-diaponeurosporen-4-al into 4,4′-diaponeurosporenoic acid, completing the staphyloxanthin biosynthetic pathway (Kim & Lee, 2012).
Novel Carotenoids Identification
- Discovery in Streptococcus faecium : Two novel triterpenoid xanthophylls, including 4,4'-diaponeurosporen-4-al, were identified in Streptococcus faecium (Taylor & Davies, 1976).
Genetic and Biochemical Analysis
- Biosynthesis in Planococcus faecalis : In Planococcus faecalis, missing enzymes CrtP2 and AldH2454 were identified in the biosynthetic pathway for glycosyl-4,4′-diaponeurosporen-4′-ol-4-oic acid, which includes 4,4'-diaponeurosporene oxidase (CrtP) and aldehyde dehydrogenase (AldH) (Lee, Kim, & Lee, 2020).
Antioxidant Activity and Industrial Applications
- Antioxidant Activity in Lactobacillus Plantarum : The antioxidant activity of 4,4'-diaponeurosporene, produced by Lactobacillus plantarum, was demonstrated, showing significant potential for use in the functional probiotic industries (Kim, Jung, Seo, Park, & Seo, 2020).
Carotenoid Biosynthesis in Various Bacteria
- In Staphylococcus aureus and Bacillus megaterium : 4,4'-Diaponeurosporene is a key intermediate in the carotenoid biosynthesis pathways in Staphylococcus aureus and Bacillus megaterium, contributing to their pigment production and potential applications in treating inflammatory diseases (Wieland et al., 1994); (Hartz et al., 2018).
properties
CAS RN |
59057-70-4 |
|---|---|
Molecular Formula |
C30H40O |
Molecular Weight |
416.6 g/mol |
IUPAC Name |
(2E,4E,6E,8E,10E,12E,14E,16E,18E)-2,6,10,15,19,23-hexamethyltetracosa-2,4,6,8,10,12,14,16,18,22-decaenal |
InChI |
InChI=1S/C30H40O/c1-25(2)14-10-17-28(5)20-11-18-26(3)15-8-9-16-27(4)19-12-21-29(6)22-13-23-30(7)24-31/h8-9,11-16,18-24H,10,17H2,1-7H3/b9-8+,18-11+,19-12+,22-13+,26-15+,27-16+,28-20+,29-21+,30-23+ |
InChI Key |
XDVAYNOICRRSLG-ZVLLIQJTSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=O)/C)/C)C |
SMILES |
CC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=O)C)C)C |
Canonical SMILES |
CC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=O)C)C)C |
synonyms |
4,4'-diaponeurosporen-4-al |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(E)-[5-[4-(difluoromethylsulfanyl)phenyl]furan-2-yl]methylideneamino]thiourea](/img/structure/B1239983.png)
![(4R,5S,6S)-3-[(3S,5R)-5-[4-[(1R)-1,3-diamino-3-oxopropyl]phenyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;hydrochloride](/img/structure/B1239985.png)
![(1R,3S)-N-[2-(cyclopentanecarbonylamino)-1,3-benzothiazol-6-yl]-3-(2-naphthylmethylamino)cyclohexanecarboxamide](/img/structure/B1239992.png)
